Cas no 1267977-82-1 (2-(2,4-dimethoxyphenyl)-2-methylpropan-1-ol)

2-(2,4-Dimethoxyphenyl)-2-methylpropan-1-ol is a substituted phenylpropanol derivative characterized by its dimethoxy and methyl functional groups. This compound exhibits notable stability due to its sterically hindered tertiary alcohol structure, making it useful in synthetic organic chemistry as an intermediate for pharmaceuticals, agrochemicals, and specialty materials. The electron-donating methoxy groups enhance its reactivity in electrophilic aromatic substitution reactions, while the branched alkyl chain contributes to lipophilicity, influencing solubility and binding properties. Its well-defined molecular structure allows for precise modifications, facilitating applications in asymmetric synthesis and chiral auxiliaries. The compound’s purity and consistency are critical for reproducible results in research and industrial processes.
2-(2,4-dimethoxyphenyl)-2-methylpropan-1-ol structure
1267977-82-1 structure
Product Name:2-(2,4-dimethoxyphenyl)-2-methylpropan-1-ol
CAS No:1267977-82-1
MF:C12H18O3
MW:210.269524097443
CID:5797346
PubChem ID:21485257
Update Time:2025-06-29

2-(2,4-dimethoxyphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(2,4-dimethoxyphenyl)-2-methylpropan-1-ol
    • EN300-1829418
    • 1267977-82-1
    • SCHEMBL11708471
    • Inchi: 1S/C12H18O3/c1-12(2,8-13)10-6-5-9(14-3)7-11(10)15-4/h5-7,13H,8H2,1-4H3
    • InChI Key: PVPBJKNXPCKJJT-UHFFFAOYSA-N
    • SMILES: OCC(C)(C)C1C=CC(=CC=1OC)OC

Computed Properties

  • Exact Mass: 210.125594432g/mol
  • Monoisotopic Mass: 210.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 38.7Ų

2-(2,4-dimethoxyphenyl)-2-methylpropan-1-ol Pricemore >>

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Additional information on 2-(2,4-dimethoxyphenyl)-2-methylpropan-1-ol

2-(2,4-Dimethoxyphenyl)-2-methylpropan-1-ol

Introduction to 2-(2,4-Dimethoxyphenyl)-2-methylpropan-1-ol (CAS No. 1267977-82-1)

2-(2,4-Dimethoxyphenyl)-2-methylpropan-1-ol, also known by its CAS registry number 1267977-82-1, is a versatile organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its dimethoxyphenyl group and its methylpropanol backbone, making it a valuable component in various applications. Recent studies have highlighted its potential in drug delivery systems and as a precursor for advanced materials.

Structural Insights and Synthesis Methods

The molecular structure of 2-(2,4-dimethoxyphenyl)-2-methylpropan-1-ol consists of a phenolic ring substituted with two methoxy groups at the 2 and 4 positions. This substitution pattern imparts unique electronic and steric properties to the molecule. The synthesis of this compound typically involves multi-step reactions, including Friedel-Crafts alkylation or acylation followed by hydrolysis or reduction steps. Researchers have recently explored more efficient and environmentally friendly synthesis routes, such as using microwave-assisted techniques or enzymatic catalysis, which have significantly improved the yield and purity of the compound.

Applications in Pharmaceutical and Biomedical Fields

In the pharmaceutical industry, CAS No. 1267977-82-1 has shown promise as a building block for bioactive molecules. Its ability to form stable complexes with metal ions has led to its use in designing drug delivery systems with controlled release mechanisms. For instance, recent studies have demonstrated its application in creating biocompatible polymers for targeted drug delivery. Additionally, its phenolic groups make it a potential candidate for antioxidant therapies, as it exhibits significant radical scavenging activity.

Role in Material Science and Nanotechnology

Beyond pharmaceuticals, 2-(2,4-dimethoxyphenyl)-2-methylpropan-1-ol has found applications in material science, particularly in the synthesis of novel nanomaterials. Its functional groups enable it to act as a stabilizing agent during the synthesis of nanoparticles, ensuring uniform particle distribution and enhanced stability. Recent research has focused on its role in creating hybrid materials that combine organic and inorganic components, offering new possibilities for sensors and catalytic systems.

Environmental Considerations and Sustainability

The environmental impact of CAS No. 1267977-82-1 has also been a topic of interest. Studies have shown that it exhibits biodegradability under specific conditions, making it a more sustainable choice compared to traditional organic compounds used in similar applications. Efforts are underway to optimize its production processes to minimize waste and energy consumption, aligning with global sustainability goals.

Conclusion and Future Prospects

In conclusion, CAS No. 1267977-82-1 (known as 2-(2,4-dimethoxyphenyl)-methylpropanol) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and functional groups make it an invaluable tool in drug development, material science, and sustainable chemistry. As research continues to uncover new properties and applications for this compound, its role in advancing technological innovations is expected to grow significantly.

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